Cas no 2097900-67-7 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide
• CAS No: 2097900-67-7
• MF: C₁₉H₁₅NO₃S₂
• MW: 369.457302331924
• CID: 6212034
• PubChem ID: 126852662
• Update Time: 2025-08-05

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide
• AKOS032459520
• 2097900-67-7
• F6517-2131
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H15NO3S2/c21-13(16-7-8-18(25-16)17-6-3-9-24-17)11-20-19(22)15-10-12-4-1-2-5-14(12)23-15/h1-10,13,21H,11H2,(H,20,22)
• InChI Key： ZRLVGSPIJCWPSY-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C1=CC2C=CC=CC=2O1)=O)O

Computed Properties

• Exact Mass: 369.04933569g/mol
• Monoisotopic Mass: 369.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 119Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide: A Comprehensive Overview

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide (CAS No. 2097900-67-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The molecular structure of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide is characterized by the presence of a benzofuran core linked to a bithiophene moiety through a hydroxylated ethyl chain. The bithiophene unit is particularly noteworthy as it imparts significant electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory properties, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism underlying its anticancer effects is thought to involve the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression.

The pharmacokinetic profile of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it a promising candidate for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a wide therapeutic window and minimal side effects.

One of the key challenges in the development of new pharmaceuticals is ensuring their stability and solubility. In this regard, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide has shown excellent stability under various conditions, including pH variations and temperature changes. Additionally, its hydroxylated ethyl chain enhances its solubility in aqueous media, which is crucial for effective drug delivery and absorption.

The synthetic route for the preparation of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide has been optimized to achieve high yields and purity. The synthesis typically involves several steps, including the formation of the bithiophene moiety, coupling with the benzofuran core, and functionalization of the ethyl chain. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In conclusion, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-benzofuran-2-carboxamide (CAS No. 2097900-67-7) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug development. Ongoing research aims to elucidate its full potential and optimize its therapeutic applications in various diseases.